Cas no 124004-44-0 ()
structure
Product Name:
CAS No:124004-44-0
MF:C8H16OS2
MW:192.342040061951
CID:6767491
PubChem ID:15375978
Update Time:2024-03-03
Chemical and Physical Properties
Names and Identifiers
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- Inchi: 1S/C8H16OS2/c1-3-7(9)8(2)10-5-4-6-11-8/h7,9H,3-6H2,1-2H3
- InChI Key: QDTBQZMABPNKMU-UHFFFAOYSA-N
- SMILES: S1CCCSC1(C)C(CC)O
Computed Properties
- Exact Mass: 192.06425748g/mol
- Monoisotopic Mass: 192.06425748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 70.8Ų
Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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